Cas no 313231-71-9 (3-{imidazo[1,2-a]pyridin-2-yl}aniline)

• Product Name: 3-{imidazo[1,2-a]pyridin-2-yl}aniline
• CAS No: 313231-71-9
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• MDL: MFCD00702245
• CID: 1072891
• PubChem ID: 697021
• Update Time: 2025-04-20

3-{imidazo[1,2-a]pyridin-2-yl}aniline Chemical and Physical Properties

Names and Identifiers

• 3-imidazo[1,2-a]pyridin-2-yl-Benzenamine
• 3-(imidazo[1,2-a]pyridin-2-yl)aniline
• 3-Imidazo[1,2-a]pyridin-2-yl-phenylamine
• 2-(metaaminophenyl)imidazopyridine
• 3-(imidazo[1,2-a]pyridine-2-yl)aniline
• 3-{imidazo[1,2-a]pyridin-2-yl}aniline
• 3-Imidazo[1,2-a]pyridin-2-yl-anilin
• 3-imidazo[1,2-a]pyridin-2-yl-aniline
• AC1LF3G5
• AC1Q51FB
• F1912-0015
• SureCN978972
• F79823
• NUVDPCZHQLYLPU-UHFFFAOYSA-N
• 3-imidazo[1,2-a]pyridin-2-ylphenylamine
• SCHEMBL978972
• Oprea1_414794
• 3-Imidazo[1,2-a]pyridin-2-yl-phenylamine, AldrichCPR
• STK062796
• AKOS000365850
• 3-imidazo[1,2-a]pyridin-2-ylaniline
• 4T-0601
• HMS1686C11
• 313231-71-9
• DTXSID60351308
• MFCD00702245
• Oprea1_473579
• EN300-45496
• AG-690/36599005

• MDL： MFCD00702245
• Inchi： 1S/C13H11N3/c14-11-5-3-4-10(8-11)12-9-16-7-2-1-6-13(16)15-12/h1-9H,14H2
• InChI Key： NUVDPCZHQLYLPU-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NC(=C2)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 209.095297364g/mol
• Monoisotopic Mass: 209.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.3Ų

3-{imidazo[1,2-a]pyridin-2-yl}aniline Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles